Cas no 91569-20-9 (methyl 6-aminonaphthalene-1-carboxylate)

• Product name: methyl 6-aminonaphthalene-1-carboxylate
• CAS No: 91569-20-9
• MF: C₁₂H₁₁NO₂
• MW: 201.22100
• MDL: MFCD11847895
• CID: 799904
• PubChem ID: 24823732

methyl 6-aminonaphthalene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylicacid, 6-amino-, methyl ester
• 6-AMINO-NAPHTHALENE-1-CARBOXYLIC ACID METHYL ESTER
• methyl 6-amino-1-naphthoate
• methyl 6-aminonaphthalene-1-carboxylate
• 6-Amino-naphthoesaeure-(1)-methylester
• GILYDTHCTQTDBA-UHFFFAOYSA-N
• FT-0769924
• EN300-307360
• DTXSID20647597
• SB78082
• 6-aminonaphthalene-1-carboxylic acid methyl ester
• 91569-20-9
• methyl6-amino-1-naphthoate
• SCHEMBL2747030
• methyl-6-amino-1-napthoate

• MDL： MFCD11847895
• Inchi： InChI=1S/C12H11NO2/c1-15-12(14)11-4-2-3-8-7-9(13)5-6-10(8)11/h2-7H,13H2,1H3
• InChI Key： GILYDTHCTQTDBA-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CC=CC2=CC(=CC=C21)N

Computed Properties

• Exact Mass: 201.07900
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32000
• LogP: 2.78980

Additional information on methyl 6-aminonaphthalene-1-carboxylate

测试